Cas no 773874-31-0 (Benzoic acid,2-ethoxy-3-methoxy-, methyl ester)

Benzoic acid,2-ethoxy-3-methoxy-, methyl ester structure
773874-31-0 structure
Product Name:Benzoic acid,2-ethoxy-3-methoxy-, methyl ester
CAS No:773874-31-0
MF:C11H14O4
MW:210.226463794708
CID:552289
PubChem ID:45094190
Update Time:2025-04-19

Benzoic acid,2-ethoxy-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-ethoxy-3-methoxy-, methyl ester
    • Benzoic acid, 2-ethoxy-3-methoxy-, methyl ester (9CI)
    • 773874-31-0
    • methyl 2-ethoxy-3-methoxybenzoate
    • Inchi: 1S/C11H14O4/c1-4-15-10-8(11(12)14-3)6-5-7-9(10)13-2/h5-7H,4H2,1-3H3
    • InChI Key: YXNKMWMVAJHPDH-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(=CC=CC=1C(=O)OC)OC

Computed Properties

  • Exact Mass: 210.089
  • Monoisotopic Mass: 210.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8A^2
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